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Compound of Interest

Compound Name: 2-Octenal

Cat. No.: B1238114 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling of chemical reagents like 2-Octenal is paramount. This guide provides

immediate, essential safety protocols, personal protective equipment (PPE) recommendations,

and operational and disposal plans to ensure a secure laboratory environment. Adherence to

these guidelines is critical for minimizing exposure and mitigating risks.

Summary of Hazards
2-Octenal is a combustible liquid that can cause skin and eye irritation.[1] Inhalation of its

vapors may lead to respiratory system irritation.[2] Some evidence suggests it may also cause

an allergic skin reaction.[3][4] It is crucial to avoid contact with skin and eyes, as well as

inhalation of vapors.[2]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure:
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If symptoms

such as respiratory irritation occur, seek medical

attention.[2][3]

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area with plenty of soap and

water. If skin irritation or a rash develops, seek

medical advice.[2][1][3]

Eye Contact

Rinse cautiously and thoroughly with plenty of

water for at least 15 minutes, including under

the eyelids.[2][3] Remove contact lenses if

present and easy to do so. If eye irritation

persists, get medical attention.[2][3]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

advice.[2][1]

General Advice: In all cases of significant exposure or if symptoms persist, consult a physician

and show them the Safety Data Sheet (SDS) for 2-Octenal.[2]

Operational Plan for Handling 2-Octenal
A systematic approach to handling 2-Octenal is essential for laboratory safety. The following

step-by-step guidance covers the entire process from preparation to post-handling procedures.

Pre-Operational Checks
Consult the SDS: Before beginning any work, thoroughly review the Safety Data Sheet for 2-
Octenal.

Ensure Proper Ventilation: All handling of 2-Octenal should occur in a well-ventilated area,

preferably within a properly operating chemical fume hood.[4][5]
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Assemble PPE: Gather all necessary personal protective equipment as detailed in the table

below. Ensure all PPE is in good condition.

Locate Safety Equipment: Confirm the location and operational status of emergency

eyewash stations and safety showers.

Prepare for Spills: Have a spill kit with appropriate absorbent materials (e.g., sand, earth, or

other inert material) readily available.

Recommended Personal Protective Equipment (PPE)
The selection of appropriate PPE is the primary defense against chemical exposure.

Protection Type Required Equipment
Specifications and Usage
Notes

Eye and Face Protection
Safety glasses with side

shields or chemical goggles.

Must conform to EN 166 (EU)

or NIOSH (US) standards.[5]

Skin Protection

Chemical-resistant gloves

(e.g., PVC, Neoprene, or

rubber).[2][5]

Select gloves based on the

duration of contact and consult

the manufacturer's resistance

data. Use proper glove

removal technique to avoid

skin contact.[2]

Protective clothing (e.g., lab

coat, overalls).

Wear fire/flame-resistant and

impervious clothing to prevent

skin contact.[5]

Respiratory Protection
Use in a well-ventilated area or

chemical fume hood.

If ventilation is inadequate,

exposure limits are exceeded,

or irritation is experienced, a

full-face respirator with an

appropriate filter (e.g., Type A-

P or ABEK) is required.[2][5]

Ensure proper fit and training

on respirator use.
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Handling Procedure
Grounding: When transferring 2-Octenal, ground and bond containers and receiving

equipment to prevent static discharge.[6][5]

Avoid Contact: Avoid all personal contact, including inhalation of vapors and direct contact

with skin and eyes.[2][5]

Ignition Sources: Keep 2-Octenal away from heat, sparks, open flames, and other ignition

sources.[3][7] Use non-sparking tools when handling.[6][8]

Personal Hygiene: Do not eat, drink, or smoke in areas where 2-Octenal is handled. Wash

hands thoroughly after handling.[3][5]

Post-Handling Decontamination
Clean Work Area: Decontaminate the work surface after use.

Remove PPE: Carefully remove PPE, avoiding self-contamination.

Dispose of Contaminated Materials: Dispose of used gloves and other contaminated

disposable materials as hazardous waste.

Wash Hands: Wash hands again thoroughly after removing PPE.

Disposal Plan
Proper disposal of 2-Octenal and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection: Collect 2-Octenal waste, including contaminated absorbent materials and

disposable PPE, in a suitable, closed, and properly labeled container.

Segregation: Do not mix 2-Octenal waste with other waste streams. Keep it segregated from

incompatible materials such as strong oxidizing agents and strong bases.[2]

Storage: Store waste containers in a designated, well-ventilated area, away from heat and

ignition sources.
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Disposal: Dispose of the waste through an approved waste disposal plant in accordance with

local, state, and federal regulations.[2][3] Do not allow the chemical to enter drains or

waterways.[2][1]

Quantitative Data
Property Value

Molecular Formula C8H14O

Molecular Weight 126.20 g/mol [2]

Appearance Clear, colorless liquid[1]

Flash Point 71 °C (160 °F)[4]

Occupational Exposure Limits Not specifically established.[1]

Experimental Workflow
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Caption: Workflow for the safe handling and disposal of 2-Octenal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1238114?utm_src=pdf-body-img
https://www.benchchem.com/product/b1238114?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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